Cas no 14504-60-0 (5'-O-Methylthymidine)
5'-O-Methylthymidine structure
Product Name:5'-O-Methylthymidine
CAS No:14504-60-0
MF:C11H16N2O5
MW:256.255143165588
CID:120465
PubChem ID:14483474
Update Time:2025-04-18
5'-O-Methylthymidine Chemical and Physical Properties
Names and Identifiers
-
- Thymidine, 5'-O-methyl-
- 1-[(2R,4S,5R)-4-hydroxy-5-(methoxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 5'-O-METHYLTHYMIDINE
- 5A'A inverted exclamation markA'A-O-Methyl-D-thymidine
- 5A'A inverted exclamation markA'A-O-METHYLTHYMIDINE
- 5'-O-methyl-thymidin
- O5'-methyl-thymidine
- Thymidine,5'-O-methyl
- 5'-O-Methyl-D-thymidine
- 1-((2R,4S,5R)-4-hydroxy-5-(methoxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- 14504-60-0
- DTXSID20560858
- 5/'-o-Methylthymidine
- SCHEMBL135209
- Q27466016
- 5'-Methylthymidine
- 5'-O-Methylthymidine
-
- Inchi: 1S/C11H16N2O5/c1-6-4-13(11(16)12-10(6)15)9-3-7(14)8(18-9)5-17-2/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9+/m0/s1
- InChI Key: KTCKNHCDUKONFQ-DJLDLDEBSA-N
- SMILES: O1[C@H](COC)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)O
Computed Properties
- Exact Mass: 256.10600
- Monoisotopic Mass: 256.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (5.4 g/l) (25 º C),
- PSA: 93.55000
- LogP: -0.86020
5'-O-Methylthymidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M339958-2.5mg |
5'-O-Methylthymidine |
14504-60-0 | 2.5mg |
$ 58.00 | 2023-09-07 | ||
| TRC | M339958-5mg |
5'-O-Methylthymidine |
14504-60-0 | 5mg |
$ 88.00 | 2023-09-07 | ||
| TRC | M339958-25mg |
5'-O-Methylthymidine |
14504-60-0 | 25mg |
$ 305.00 | 2023-09-07 | ||
| A2B Chem LLC | AA73036-25mg |
Thymidine, 5'-O-methyl- |
14504-60-0 | 25mg |
$582.00 | 2024-04-20 | ||
| A2B Chem LLC | AA73036-100mg |
Thymidine, 5'-O-methyl- |
14504-60-0 | 100mg |
$970.00 | 2024-04-20 |
5'-O-Methylthymidine Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
14504-60-0 (5'-O-Methylthymidine) Related Products
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